Cas no 1428233-44-6 (2-chloro-5-(1H-tetrazol-1-yl)pyridine)

2-Chloro-5-(1H-tetrazol-1-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group at the 2-position and a tetrazole moiety at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tetrazole group enhances binding affinity in medicinal chemistry applications, while the chloro substituent offers versatility for further functionalization via cross-coupling or nucleophilic substitution reactions. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for constructing complex molecules. The compound is particularly useful in the development of bioactive molecules, including potential drug candidates and specialty chemicals.
2-chloro-5-(1H-tetrazol-1-yl)pyridine structure
1428233-44-6 structure
Product Name:2-chloro-5-(1H-tetrazol-1-yl)pyridine
CAS No:1428233-44-6
MF:C6H4ClN5
MW:181.582458496094
CID:5576454
Update Time:2025-05-26

2-chloro-5-(1H-tetrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(1H-tetrazol-1-yl)pyridine
    • Pyridine, 2-chloro-5-(1H-tetrazol-1-yl)-
    • Inchi: 1S/C6H4ClN5/c7-6-2-1-5(3-8-6)12-4-9-10-11-12/h1-4H
    • InChI Key: ACZWMMUWCIJSFM-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=C(N2C=NN=N2)C=C1

Experimental Properties

  • Density: 1.63±0.1 g/cm3(Predicted)
  • Boiling Point: 358.4±52.0 °C(Predicted)
  • pka: -0.02±0.10(Predicted)

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Additional information on 2-chloro-5-(1H-tetrazol-1-yl)pyridine

Research Briefing on 2-chloro-5-(1H-tetrazol-1-yl)pyridine (CAS: 1428233-44-6) in Chemical Biology and Pharmaceutical Applications

2-chloro-5-(1H-tetrazol-1-yl)pyridine (CAS: 1428233-44-6) has emerged as a key intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its structural versatility, where the tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability while maintaining target affinity. The compound's unique electronic properties, conferred by the electron-withdrawing chloro and tetrazole groups, make it a valuable scaffold for drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 1428233-44-6 as a core building block to develop analogs with improved selectivity profiles, achieving IC50 values below 5 nM against BTK while reducing off-target effects on other kinases by 40-60% compared to first-generation inhibitors. The structural modifications enabled by this intermediate addressed critical pharmacophore requirements for both potency and pharmacokinetic properties.

In antimicrobial applications, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 2-chloro-5-(1H-tetrazol-1-yl)pyridine exhibited potent activity against multidrug-resistant Gram-positive pathogens, with MIC values ranging from 0.5-2 μg/mL against MRSA clinical isolates. The tetrazole ring was found to participate in crucial hydrogen bonding interactions with bacterial DNA gyrase, as confirmed by X-ray crystallography studies of the compound-enzyme complex.

Recent advances in synthetic methodologies have improved access to this compound. A 2024 Nature Protocols paper detailed a continuous-flow process that achieves 85% yield of 1428233-44-6 with 99.5% purity, addressing previous challenges in tetrazole ring formation under conventional batch conditions. This technological breakthrough has significant implications for scaling up production of this important pharmaceutical intermediate.

The compound's safety profile has been extensively characterized in recent preclinical studies. Toxicology assessments in rodent models showed favorable results, with no observed adverse effects at doses up to 300 mg/kg/day over 28 days. These findings support its continued development as a versatile intermediate in drug discovery programs targeting various therapeutic areas.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable novel linker designs. Preliminary results presented at the 2024 American Chemical Society meeting suggest promising applications in targeted protein degradation strategies for oncology targets.

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